Cas no 166251-26-9 (4-(2-Fluorophenyl)butyryl chloride)

• Product Name: 4-(2-Fluorophenyl)butyryl chloride
• CAS No: 166251-26-9
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 2925196
• Update Time: 2023-08-09

4-(2-Fluorophenyl)butyryl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoyl chloride, 2-fluoro-
• 4-(2-fluorophenyl)butanoyl chloride
• 4-(2-fluorophenyl)butyryl chloride
• 4-(2-Fluorophenyl)butyryl chloride

• Inchi： 1S/C10H10ClFO/c11-10(13)7-3-5-8-4-1-2-6-9(8)12/h1-2,4,6H,3,5,7H2
• InChI Key： RKDSMLHJLRBAAQ-UHFFFAOYSA-N
• SMILES： ClC(CCCC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1